1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)urea
• InChI: InChI=1S/C19H18N4O3S2/c1-10-21-12-5-6-13-17(16(12)27-10)28-19(22-13)23-18(24)20-9-11-4-7-14(25-2)15(8-11)26-3/h4-8H,9H2,1-3H3,(H2,20,22,23,24)
• InChI Key: FLKSUNOXNTUJLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)NCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C19H18N4O3S2
• Molecular Weight: 414.5 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a urea derivative and has been shown to exhibit promising biological activity.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea is not fully understood. However, it has been suggested that this compound exerts its biological activity by inhibiting various signaling pathways involved in cancer cell proliferation and survival. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
Studies have shown that 1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea can modulate various biochemical and physiological processes in cells. For example, it has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has been shown to regulate the expression of genes involved in cell cycle progression and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea in lab experiments is its potent biological activity. This compound has been shown to exhibit significant anticancer activity at relatively low concentrations, making it a promising candidate for further study. However, one of the limitations of using this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea. One potential area of study is the development of more potent analogs of this compound with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential targets for its biological activity. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound as a potential anticancer and anti-inflammatory agent.

Synthesis Methods

The synthesis of 1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea involves the reaction of 3,4-Dimethoxybenzyl isocyanate with 7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-amine in the presence of a suitable solvent and a catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

1-(3,4-Dimethoxybenzyl)-3-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)urea has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory disorders.